Cas no 69141-78-2 (8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene)

8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene structure
69141-78-2 structure
Product Name:8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene
CAS No:69141-78-2
MF:C6H6N4
MW:134.13863992691
CID:528801
PubChem ID:329875
Update Time:2025-04-19

8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene Chemical and Physical Properties

Names and Identifiers

    • 8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene
    • 2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine
    • SCHEMBL12094183
    • DTXSID00317362
    • 69141-78-2
    • 2-Methyl[1,2,4]triazolo[1,5-c]pyrimidine
    • NSC314902
    • NSC-314902
    • Inchi: 1S/C6H6N4/c1-5-8-6-2-3-7-4-10(6)9-5/h2-4H,1H3
    • InChI Key: LBZQPEUACOYVDB-UHFFFAOYSA-N
    • SMILES: N12C=NC=CC1=NC(C)=N2

Computed Properties

  • Exact Mass: 134.059
  • Monoisotopic Mass: 134.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.39
  • Refractive Index: 1.722

8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene Related Literature

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